Cas no 2244083-48-3 (Benzene, 4-bromo-2-(fluoromethyl)-1-nitro-)

• Product Name: Benzene, 4-bromo-2-(fluoromethyl)-1-nitro-
• CAS No: 2244083-48-3
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• CID: 5164803
• Update Time: 2026-03-04

Benzene, 4-bromo-2-(fluoromethyl)-1-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-2-(fluoromethyl)-1-nitro-

• Inchi： 1S/C7H5BrFNO2/c8-6-1-2-7(10(11)12)5(3-6)4-9/h1-3H,4H2
• InChI Key： IEBNZLBWRPJWFG-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=C(Br)C=C1CF

Additional information on Benzene, 4-bromo-2-(fluoromethyl)-1-nitro-

Research Brief on Benzene, 4-bromo-2-(fluoromethyl)-1-nitro- (CAS: 2244083-48-3): Recent Advances and Applications

Benzene, 4-bromo-2-(fluoromethyl)-1-nitro- (CAS: 2244083-48-3) is a specialized aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the role of 4-bromo-2-(fluoromethyl)-1-nitrobenzene as a versatile intermediate in the synthesis of more complex molecules. Its bromo and fluoromethyl substituents make it particularly valuable for cross-coupling reactions, which are pivotal in constructing pharmacophores for novel therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in Suzuki-Miyaura coupling reactions, enabling the efficient synthesis of biaryl compounds with potential anticancer properties.

In addition to its synthetic applications, this compound has been investigated for its direct biological activity. Preliminary in vitro studies suggest that derivatives of 4-bromo-2-(fluoromethyl)-1-nitrobenzene exhibit moderate inhibitory effects on certain kinase enzymes involved in inflammatory pathways. However, further optimization is required to enhance selectivity and reduce off-target effects. Researchers are also exploring its potential as a fluorinated building block for positron emission tomography (PET) tracers, leveraging the fluorine atom for isotopic labeling.

The safety and handling of 4-bromo-2-(fluoromethyl)-1-nitrobenzene have also been subjects of recent investigations. Due to the presence of both nitro and bromo groups, this compound requires careful handling under controlled conditions to avoid hazardous reactions. A 2022 review in Chemical Health & Safety emphasized the importance of proper storage and disposal protocols to mitigate risks associated with its reactivity.

Looking ahead, the integration of computational chemistry and high-throughput screening methods is expected to accelerate the exploration of this compound's full potential. Molecular docking studies are currently underway to predict its interactions with biological targets, which could guide the design of next-generation therapeutics. Collaborative efforts between academia and industry are crucial to translate these findings into clinically relevant applications.

In conclusion, Benzene, 4-bromo-2-(fluoromethyl)-1-nitro- (CAS: 2244083-48-3) represents a promising scaffold in medicinal chemistry, with ongoing research uncovering new synthetic routes and biological activities. Its dual functionality as a synthetic intermediate and a potential bioactive molecule underscores its importance in the development of innovative pharmaceutical agents. Future studies should focus on optimizing its properties and expanding its applications in targeted drug delivery and diagnostic imaging.